Cas no 1256794-46-3 (5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1256794-46-3
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• MDL: MFCD18258349
• CID: 1218364
• Update Time: 2025-05-22

5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(difluoromethyl)nicotinic Acid
• 5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

• MDL： MFCD18258349
• Inchi： 1S/C7H4ClF2NO2/c8-3-1-4(7(12)13)5(6(9)10)11-2-3/h1-2,6H,(H,12,13)
• InChI Key： SAGNXMZHTBLRID-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

5-Chloro-2-(Difluoromethyl)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

5-Chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1256794-46-3) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chlorine atom at the 5-position, a difluoromethyl group at the 2-position, and a carboxylic acid group at the 3-position. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid involves a series of intricate organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. For instance, the use of catalytic systems and green chemistry principles has been increasingly adopted to minimize waste and reduce the environmental footprint of its manufacturing.

One of the most notable applications of this compound is in the development of agrochemicals, where it serves as a key intermediate in the synthesis of herbicides and insecticides. Its ability to selectively target specific enzymes or pathways in pests has made it invaluable in modern agriculture. Furthermore, 5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid has shown promise in the pharmaceutical industry, particularly in the design of antimicrobial agents and anti-inflammatory drugs. Its unique structure allows for interactions with biological targets that are not easily achievable with conventional drug molecules.

Recent studies have also highlighted the potential of this compound in materials science, where it is being explored as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable bonds under various conditions makes it a versatile building block for constructing materials with tailored properties.

In terms of biological activity, 5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid has demonstrated significant antibacterial and antifungal properties. Researchers have identified its ability to inhibit key enzymes involved in microbial growth, making it a potential candidate for developing new generations of antibiotics. Additionally, its anti-inflammatory properties have been studied in preclinical models, showing promising results in reducing inflammation without significant side effects.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under controlled conditions, it can degrade into less harmful byproducts, which is encouraging for its use in agricultural applications.

In conclusion, 5-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1256794-46-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.